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Compound of Interest

Compound Name: 1,1,2-Trichloropropene

Cat. No.: B1605245

Introduction

1,1,2-Trichloropropene is a halogenated aliphatic, unsaturated organic compound. While
chlorinated hydrocarbons have historically been utilized as solvents in a variety of organic
reactions, available literature and chemical databases do not provide specific examples or
established protocols for the use of 1,1,2-trichloropropene as a primary solvent for organic
synthesis. This document aims to provide a comprehensive overview of its known
physicochemical properties, safety and toxicity data, and synthesis context to serve as a
foundational resource for researchers, scientists, and drug development professionals.

Physicochemical Properties

A summary of the key physicochemical properties of 1,1,2-trichloropropene is presented
below. This data is essential for understanding its potential behavior in a chemical system and
for designing safe handling procedures.
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Property Value Reference
Molecular Formula CsHsCls [1]
Molecular Weight 145.41 g/mol [1][2]
IUPAC Name 1,1,2-trichloroprop-1-ene [1]

CAS Number 21400-25-9 [1]

Boiing Point (Tboil 384.25 K (111.1 °C) (Joback 2

Calculated)

Vapor Pressure 39.1 mmHg [1]

logP (Octanol/Water) 2.892 (Crippen Calculated) [2]

Water Solubility (log10WS) -2.88 (Crippen Calculated) [2]

Safety and Toxicity

Caution should be exercised when handling 1,1,2-trichloropropene due to its potential health
hazards. The available data, though limited and often in reference to its isomers, indicates

potential for toxicity.
Hazards Summary:
» Neurotoxin: It is classified as a neurotoxin that can cause acute solvent syndrome.[1]

 Inhalation Toxicity: Inhalation studies in rats have shown it to cause ptosis (drooping of the
upper eyelid), ataxia (loss of full control of bodily movements), and pulmonary emboli.[1] The
lethal concentration (LCLO) in rats is reported as 3,500 ppm for a 6-hour exposure.[1]

General Handling Precautions:

Due to the lack of extensive specific safety data for 1,1,2-trichloropropene, it is prudent to
handle it with the high degree of caution typically afforded to chlorinated hydrocarbons. This
includes:

o Working in a well-ventilated area, preferably within a chemical fume hood.
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e Using appropriate personal protective equipment (PPE), including chemical-resistant gloves,
safety goggles, and a lab coat.

» Avoiding inhalation of vapors and direct contact with skin and eyes.

Synthesis and Chemical Context

While not documented as a solvent, 1,1,2-trichloropropene and its isomers are relevant as
intermediates in the synthesis of other chlorinated compounds. For instance, mixtures of
trichloropropenes can be reacted with chlorine to form pentachloropropanes, which are
precursors to tetrachloropropenes.

Below is a generalized workflow for the synthesis of 1,1,2,3-tetrachloropropene, which involves
a trichloropropene mixture as an intermediate.

Step 4: Isomerization

1,1,2,3-Tetrachloropropene

Isomerization
(HCC-1230xa)

A
Step 3: Dehydrochlorination

Mixture of Lewis Acid
1,1,2,3- and 2,3,3,3-Tetrachloropropenes |« (e.0., FeCI3)

Step 2: Chlorination

1,1,1,2,3-Pentachloropropane
Step 1: Dehydrochlorination Chlorination (HCC-240db)

Dehydrochlorination i B —f
| 1,1,1,3-Tetrachloropropane | M »|  Trichloropropene Mixture

| (e.g., 1,1,3- and 3,3,3-isomers) @
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Generalized synthetic pathway to 1,1,2,3-tetrachloropropene.

Application Notes and Protocols

As of the date of this document, a thorough review of scientific literature and chemical
databases did not yield any specific application notes or experimental protocols detailing the
use of 1,1,2-trichloropropene as a solvent in organic reactions. Researchers and
professionals in drug development should consider this lack of documented use when
evaluating potential solvent candidates. The information provided herein on its physical
properties and safety should be used to inform any future investigations into its potential
applications. Given its chlorinated nature, it may share some solvency properties with other
chlorinated hydrocarbons, but its reactivity and stability under various reaction conditions would
need to be empirically determined.

Conclusion

1,1,2-trichloropropene is a compound for which there is a notable absence of literature
regarding its application as a solvent in organic synthesis. The data available focuses on its
physicochemical properties, toxicological profile, and its role as a potential intermediate in the
production of other chlorinated compounds. This profile serves as a valuable starting point for
any researcher considering the use of this chemical, highlighting the need for careful safety
considerations and preliminary studies to determine its suitability for any specific application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1605245#1-1-2-trichloropropene-as-a-solvent-in-
organic-reactions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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